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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754

An In-depth Technical Guide to Trisodium
Orthoborate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trisodium orthoborate, including its
chemical properties, structure, synthesis, and key applications relevant to scientific research.

Introduction

Trisodium orthoborate, also known as sodium orthoborate or trisodium borate, is an inorganic
compound with the chemical formula NasBOs.[1][2] It is the sodium salt of orthoboric acid
(HsBO:s).[1] The orthoborate anion, [BOs]3~, is the fully deprotonated form of orthoboric acid.[3]
Trisodium orthoborate is utilized in various industrial and scientific applications, including the
manufacturing of glass and ceramics, as a fluxing agent in metallurgy, and as a component in
detergents.[3][4]

Synonyms:
e Sodium orthoborate[1]
e Trisodium borate[4]

« Boric acid, trisodium salt[4]
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Chemical and Physical Properties

The fundamental properties of trisodium orthoborate are summarized in the table below.

Property Value

Molecular Formula NasBOs[4]

Molar Mass 127.78 g-mol=1[2]

CAS Number 14312-40-4[1]
Appearance White powder[5]

Density 1.73 g/cm3[2]

Melting Point 75 °C (167 °F; 348 K)[2]
Boiling Point 320 °C (608 °F; 593 K)[2]

Molecular Structure

The orthoborate anion ([BOs]37) is isoelectronic and structurally analogous to the carbonate
anion ([COs]27).[3][6] The central boron atom is sp2 hybridized, resulting in a trigonal planar
geometry with three equivalent boron-oxygen bonds.[3]

Trisodium Orthoborate (NazBO3)
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Diagram 1: Structure of Trisodium Orthoborate.

Synthesis and Experimental Protocols

Trisodium orthoborate can be synthesized via the high-temperature reaction of sodium
carbonate (Na2COs) with either sodium metaborate (NaBO:2) or boric oxide (B203).[2][3]
Reaction: NaBO2z + Na2COs — NasBOs + CO2[3]

Experimental Protocol:

e Reactant Preparation: Thoroughly mix stoichiometric amounts of anhydrous sodium
metaborate and sodium carbonate powder.

e Heating: Place the mixture in a platinum or high-purity alumina crucible. Heat the crucible in
a furnace to a temperature between 600 and 850 °C.[2][3] The reaction proceeds with the
evolution of carbon dioxide.

o Cooling and Isolation: After the reaction is complete (i.e., CO2z evolution ceases), the furnace
is slowly cooled to room temperature. The resulting solid is trisodium orthoborate. It is
noted that obtaining the compound in a pure form from melts can be challenging.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1143754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754
https://www.benchchem.com/product/b1143754
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754
https://www.benchchem.com/product/b1143754?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mix NaBO2 and Na2COs

l

Heat mixture to
600-850 °C in furnace

NaBO:2 + Na2CO3 —» Na3BOs + CO2

Slowly cool to
room temperature

Isolate Trisodium Orthoborate (NasBOs)
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Diagram 2: Synthesis workflow for Trisodium Orthoborate.

Key Reactions

Hydrolysis: When dissolved in water, the orthoborate anion undergoes partial hydrolysis to form
sodium metaborate and hydroxide ions.[2][3] [BOs]*~ + H20 = [BOz]~ + 20H7[2]

Electrolysis: The electrolysis of an aqueous solution of trisodium orthoborate can generate

sodium perborate at the anode.[2][3]

Applications in Research and Development

Trisodium orthoborate has several applications in various scientific and industrial fields.
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Application Area

Description

Materials Science

Investigated for its potential use in electrolytic

materials for fuel cells.[3]

Chemical Synthesis

Used as a reagent and as a precursor for the

synthesis of other borate compounds.[3]

Glass and Ceramics

Acts as a fluxing agent, lowering the melting

point of silica and other materials during

manufacturing.[4]

Metallurgy

Employed as a flux to remove oxides and other

impurities from metal surfaces.[3][4]

Detergent Production

Used as a builder in detergents to enhance

cleaning power by softening water.[4]

Comparison with Other Sodium Borates

Compound

Chemical Formula

Key Characteristics

The fully deprotonated salt of

Trisodium Orthoborate NasBOs ] ]
orthoboric acid.
Has a simpler structure and is
) often used as a precursor in
Sodium Metaborate NaBO:

the synthesis of other borates.

[3]

Sodium Tetraborate (Borax)

Naz2B4+07-10H20

A more complex structure,
widely used in detergents and

as a buffering agent.[3]

Sodium Pentaborate

NaBsOs

Has a higher boron content
and is used in specialized

industrial applications.[3]

Safety and Handling
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Trisodium orthoborate is classified with GHS hazard statements H319 (causes serious eye
irritation), H360 (may damage fertility or the unborn child), and H412 (harmful to aquatic life
with long-lasting effects).[2] Appropriate personal protective equipment, including safety
glasses and gloves, should be worn when handling this chemical. For detailed safety
information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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